2-(4-ethoxyphenyl)-N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]acetamide
• InChI: InChI=1S/C22H23FN2O2S/c1-3-27-19-10-4-16(5-11-19)14-21(26)24-13-12-20-15(2)25-22(28-20)17-6-8-18(23)9-7-17/h4-11H,3,12-14H2,1-2H3,(H,24,26)
• InChI Key: HUZUCYSJMRMGSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCC2=C(N=C(S2)C3=CC=C(C=C3)F)C
• Molecular Formula: C22H23FN2O2S
• Molecular Weight: 398.5 g/mol

Description

2-(4-ethoxyphenyl)-N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}acetamide is a useful research compound. Its molecular formula is C22H23FN2O2S and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Herbicide Activity

One study focuses on the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. These compounds, structurally related to the compound , are used in agricultural crop production but are noted for their carcinogenic properties in rats. The study suggests that the carcinogenicity involves a complex metabolic activation pathway leading to DNA-reactive dialkylbenzoquinone imine. This research offers insights into the metabolism of similar compounds and their potential impacts on health and the environment S. Coleman, R. Linderman, E. Hodgson, R. Rose, 2000.

Synthesis and Antimicrobial Activities

Another study explores the synthesis of thiazoles and their fused derivatives, demonstrating antimicrobial activities against bacterial and fungal isolates. The study highlights the potential of such compounds in the development of new antimicrobial agents, indicating a broad application in addressing microbial resistance issues. The methodologies and activities explored could relate to the research and development of new compounds with similar structures for antimicrobial use Wagnat W. Wardkhan, M. Youssef, Faten I. Hamed, S. Ouf, 2008.

Protein Tyrosine Phosphatase Inhibition

Research on the synthesis of protein tyrosine phosphatase 1B (PTP1B) inhibitors involves the evaluation of acetamide derivatives for their inhibitory activity, showing potential applications in the treatment of diabetes through the modulation of PTP1B. This underlines the therapeutic potential of acetamide derivatives in developing treatments for metabolic disorders, demonstrating the relevance of chemical modifications in enhancing biological activity A. Saxena, Gyanendra Pandey, Swati Gupta, A. B. Singh, A. Srivastava, 2009.

Anti-inflammatory Activity

The synthesis and evaluation of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides for anti-inflammatory activity highlight the potential of such compounds in developing new anti-inflammatory drugs. The study presents a series of chemical reactions leading to compounds that showed significant activity, indicating the importance of structural modifications in achieving desired biological effects K. Sunder, Jayapal Maleraju, 2013.